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Compound of Interest

Compound Name: CP-LC-0867

Cat. No.: B15578267 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the handling of CP-LC-0867, an ionizable cationic lipid crucial for the

development of advanced RNA-based therapeutics. Adherence to these protocols is mandatory

to ensure personnel safety and maintain the integrity of your research.

CP-LC-0867 is a key component in the formulation of lipid nanoparticles (LNPs) for the delivery

of messenger RNA (mRNA) and other nucleic acids. Its proper handling is paramount for the

success of experimental workflows and the safety of laboratory personnel. This guide offers

procedural, step-by-step guidance to directly address operational questions, from initial

handling to final disposal.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of CP-LC-0867 is foundational to

its safe handling. The following table summarizes key quantitative data for this compound.
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Property Value

Chemical Name

2-ethylhexyl 3-((4-((2-

(dimethylamino)ethyl)amino)-3-(2-

octyldodecanamido)-4-oxobutyl)thio)propanoate

CAS Number 3040858-96-3

Molecular Formula C₃₉H₇₇N₃O₄S

Molecular Weight 684.12 g/mol

Appearance Provided as a solution in ethanol

Purity ≥98%

Storage Temperature -20°C

Personal Protective Equipment (PPE) and Safety
Measures
All personnel handling CP-LC-0867 must adhere to the following personal protective

equipment (PPE) guidelines to minimize exposure and ensure a safe laboratory environment.

Engineering Controls:
Work with CP-LC-0867 should be conducted in a well-ventilated laboratory, preferably within

a chemical fume hood, especially when handling larger quantities or when aerosolization is

possible.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Personal Protective Equipment:
Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves

for any signs of degradation or puncture before and during use. Change gloves immediately
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if they become contaminated.

Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. Full-length

pants and closed-toe shoes are required.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhaling

aerosols, a NIOSH-approved respirator with an appropriate organic vapor cartridge is

recommended.

Operational Plan: Step-by-Step Handling and
Experimental Protocol
The following sections provide a detailed, procedural guide for the safe handling and use of

CP-LC-0867 in a typical laboratory setting for the formulation of lipid nanoparticles.

Receiving and Storage:
Upon receipt, visually inspect the package for any signs of damage or leakage.

Don appropriate PPE before handling the container.

Verify that the product name and CAS number on the label match the order.

Store the container upright in a designated, properly labeled, and ventilated cold storage unit

at -20°C.

Keep away from incompatible materials such as strong oxidizing agents.

Experimental Protocol: Formulation of Lipid
Nanoparticles (LNP) with CP-LC-0867
This protocol outlines a general method for the preparation of LNPs using CP-LC-0867 for the

encapsulation of RNA.

Materials:

CP-LC-0867 in ethanol
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Helper lipids (e.g., DSPC, cholesterol)

PEG-lipid

RNA (e.g., mRNA, siRNA) in an appropriate buffer (e.g., citrate buffer, pH 4.0)

Ethanol (200 proof, RNase-free)

RNase-free water and buffers

Microfluidic mixing device (or manual mixing apparatus)

Procedure:

Preparation of Lipid Stock Solution (Organic Phase):

In a chemical fume hood, bring the vial of CP-LC-0867 and other lipid components to

room temperature.

In an RNase-free environment, prepare the lipid stock solution by dissolving CP-LC-0867,

DSPC, cholesterol, and the PEG-lipid in ethanol at the desired molar ratio. A common

starting ratio is 50:10:38.5:1.5 (ionizable lipid:DSPC:cholesterol:PEG-lipid).

Preparation of RNA Solution (Aqueous Phase):

Dissolve the RNA in an acidic buffer (e.g., 10-50 mM citrate buffer, pH 4.0). The acidic pH

ensures the protonation of the ionizable lipid, facilitating RNA encapsulation.

LNP Formulation via Microfluidic Mixing:

Set up and prime the microfluidic mixing device according to the manufacturer's

instructions.

Load the lipid stock solution and the RNA solution into separate syringes.

Set the desired flow rate ratio (FRR), typically 3:1 (Aqueous:Organic), and total flow rate

(TFR).
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Initiate the mixing process. The rapid mixing of the two phases will induce the self-

assembly of the LNPs.

Collect the resulting LNP suspension.

Downstream Processing:

The collected LNP solution will be at an acidic pH and contain ethanol. Perform buffer

exchange into a neutral pH buffer (e.g., PBS, pH 7.4) using methods such as dialysis or

tangential flow filtration (TFF).

If necessary, concentrate the LNP formulation.

For in vivo applications, sterile filter the final LNP product through a 0.22 µm filter.
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Lipid Nanoparticle (LNP) Formulation Workflow

Disposal Plan
Proper disposal of CP-LC-0867 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Unused Product:
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Dispose of unused CP-LC-0867 as hazardous chemical waste.

Do not dispose of it down the drain or in regular trash.

The product is dissolved in ethanol, which is a flammable liquid. Keep away from ignition

sources.

Contaminated Materials:

All materials that have come into direct contact with CP-LC-0867 (e.g., pipette tips, gloves,

vials, absorbent pads) should be considered hazardous waste.

Collect these materials in a designated, labeled, and sealed hazardous waste container.

Waste Collection and Disposal:

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal procedures.
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CP-LC-0867 Waste Disposal Workflow

By adhering to these comprehensive safety and handling protocols, researchers can

confidently and safely work with CP-LC-0867, fostering a secure and productive research

environment while advancing the frontier of drug development.

To cite this document: BenchChem. [Safeguarding Your Research: Comprehensive Handling
Protocols for CP-LC-0867]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578267#personal-protective-equipment-for-
handling-cp-lc-0867]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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